The device performance limit of in-plane monolayer VTe2/WTe2 heterojunction-based field-effect transistors†
Nanoscale Pub Date: 2023-11-21 DOI: 10.1039/D3NR03974A
Abstract
To overcome the scaling restriction on silicon-based field-effect transistors (FETs), two-dimensional (2D) transition metal dichalcogenides (TMDs) have been strongly proposed as alternative materials. To explore the device performance limit of TMD-based FETs, in this work, the ab initio quantum transport approach is utilized to study the transport properties of monolayer VTe2/WTe2 heterojunction-based FETs possessing double gates (DGs) with a 5 nm gate length (Lg). Our theoretical simulations demonstrate that the DG–cold–source VTe2/WTe2 FETs with a 5 nm Lg and 2 or 3 nm proper underlap (UL) meet the basic requirements of the on-state current (Ion), power dissipation (PDP), and delay time (τ) for the 2028 needs of the International Technology Roadmap for Semiconductor (ITRS) 2013, which ensures their high-performance and low-power-dissipation device applications. Moreover, the DG-cold-source VTe2/WTe2-based FETs with a 3 nm Lg and 2 or 3 nm UL meet the high-performance requirements of Ion, τ, and PDP for the 2028 needs of ITRS 2013. Additionally, by further considering the negative capacitance technology in devices, the parameters τ, Ion, and PDP of the VTe2/WTe2-based FETs with a 1 nm Lg and 3 nm UL meet well with the 2028 needs for ITRS 2013 towards high-performance device applications. Our theoretical results uncover that the 2D DG-cold-source VTe2/WTe2 FETs can be used as a new kind of promising material candidate to drive the scaling of Moore's law down to 1 nm.
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